Cas no 1480277-60-8 (Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate)

• Product Name: Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate
• CAS No: 1480277-60-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5950998
• PubChem ID: 65927915
• Update Time: 2025-06-13

Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS015269655
• 1480277-60-8
• EN300-6305960
• benzyl 3-hydroxy-3-propylazetidine-1-carboxylate
• Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate

• Inchi： 1S/C14H19NO3/c1-2-8-14(17)10-15(11-14)13(16)18-9-12-6-4-3-5-7-12/h3-7,17H,2,8-11H2,1H3
• InChI Key： OLWHEFOYVRUETP-UHFFFAOYSA-N
• SMILES： OC1(CCC)CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate

Comprehensive Overview of Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate (CAS No. 1480277-60-8)

Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate (CAS No. 1480277-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its unique structural and bioactive properties. The presence of both hydroxy and propyl functional groups in its structure makes it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for azetidine derivatives has surged due to their potential in developing novel therapeutics, particularly in targeting neurological disorders and metabolic diseases. Researchers are particularly interested in the 3-hydroxy-3-propylazetidine scaffold due to its ability to modulate enzyme activity and receptor binding. The benzyl carboxylate moiety further enhances its stability and solubility, making it a preferred choice for synthetic modifications.

One of the most frequently asked questions about Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate is its synthesis and purification methods. The compound is typically synthesized via multi-step organic reactions, including nucleophilic substitution and esterification. Advanced techniques such as column chromatography and HPLC are employed to ensure high purity, which is critical for research and industrial applications. The CAS No. 1480277-60-8 serves as a unique identifier, helping researchers locate reliable suppliers and literature references.

The compound's relevance extends to the growing field of green chemistry, where sustainable synthesis methods are prioritized. Scientists are exploring catalytic processes and biodegradable solvents to produce Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate with minimal environmental impact. This aligns with global trends toward eco-friendly pharmaceutical manufacturing, a topic widely searched in academic and industrial circles.

Another hot topic linked to this compound is its potential role in drug delivery systems. The azetidine ring has shown promise in improving the bioavailability of poorly soluble drugs, a common challenge in formulation development. Researchers are investigating whether 3-hydroxy-3-propylazetidine derivatives can enhance drug absorption or target-specific tissues, addressing key questions in personalized medicine.

From a commercial perspective, Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate is listed by several specialty chemical suppliers, often under the category of pharmaceutical intermediates. Its price and availability fluctuate based on demand and raw material costs, making it a subject of interest for procurement professionals. Analytical data, including NMR and MS spectra, are essential for quality verification, as highlighted in recent publications.

In summary, Benzyl 3-hydroxy-3-propylazetidine-1-carboxylate (CAS No. 1480277-60-8) represents a cutting-edge compound with multifaceted applications. Its structural features and adaptability position it as a valuable asset in modern chemistry, addressing both scientific inquiries and industrial needs. As research progresses, this compound is likely to play a pivotal role in breakthroughs across medicinal chemistry and material science.